Cas no 2229489-32-9 (3-(2-fluoroethyl)oxolane-2,5-dione)

• Product Name: 3-(2-fluoroethyl)oxolane-2,5-dione
• CAS No: 2229489-32-9
• MF: C₆H₇FO₃
• MW: 146.116385698318
• CID: 6374363
• PubChem ID: 165712984
• Update Time: 2025-09-22

3-(2-fluoroethyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoroethyl)oxolane-2,5-dione
• EN300-1805149
• 2229489-32-9

• Inchi： 1S/C6H7FO3/c7-2-1-4-3-5(8)10-6(4)9/h4H,1-3H2
• InChI Key： HENZGSOCCBYTQB-UHFFFAOYSA-N
• SMILES： FCCC1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 146.03792224g/mol
• Monoisotopic Mass: 146.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-(2-fluoroethyl)oxolane-2,5-dione

Introduction to 3-(2-fluoroethyl)oxolane-2,5-dione (CAS No: 2229489-32-9)

3-(2-fluoroethyl)oxolane-2,5-dione, identified by the Chemical Abstracts Service Number (CAS No) 2229489-32-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxolane dione class, characterized by its cyclic structure containing two ketone groups and a fluorinated ethyl side chain. The presence of the fluorine atom introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The molecular structure of 3-(2-fluoroethyl)oxolane-2,5-dione consists of a five-membered ring with two carbonyl groups at the 2 and 5 positions, and a 2-fluoroethyl substituent attached to the 3-position. This arrangement imparts both reactivity and stability, enabling its application in various synthetic pathways. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in drug molecules, which are critical factors in pharmaceutical design.

In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their promising pharmacological properties. 3-(2-fluoroethyl)oxolane-2,5-dione has emerged as a key intermediate in the synthesis of bioactive compounds. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its potential in inhibiting enzymes involved in cancer progression and inflammatory responses.

One of the most compelling aspects of 3-(2-fluoroethyl)oxolane-2,5-dione is its role as a building block in medicinal chemistry. Researchers have leveraged its scaffold to create derivatives with enhanced pharmacokinetic profiles. The fluorine substituent not only improves lipophilicity but also modulates binding interactions with biological targets. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

The synthesis of 3-(2-fluoroethyl)oxolane-2,5-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to optimize yield and purity. These synthetic strategies highlight the compound's significance in industrial-scale production for pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the exploration of 3-(2-fluoroethyl)oxolane-2,5-dione's potential. Molecular modeling studies have revealed insights into its interactions with biological receptors, aiding in the design of more effective drug candidates. These computational approaches complement experimental work, providing a holistic understanding of the compound's pharmacological behavior.

The pharmaceutical industry has shown particular interest in 3-(2-fluoroethyl)oxolane-2,5-dione due to its versatility as a pharmacophore. Its derivatives have been investigated for their anti-inflammatory, antiviral, and anticancer properties. Notably, some analogs have demonstrated significant efficacy in preclinical models without exhibiting notable toxicity. This underscores the compound's potential as a foundation for next-generation therapeutics.

In conclusion, 3-(2-fluoroethyl)oxolane-2,5-dione (CAS No: 2229489-32-9) represents a promising chemical entity with broad applications in drug discovery and development. Its unique structural attributes and favorable pharmacokinetic properties make it an invaluable asset for medicinal chemists. As research continues to uncover new synthetic routes and pharmacological applications, this compound is poised to play a pivotal role in shaping future therapeutic strategies.